1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[1-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• InChI: InChI=1S/C21H22N4O4S/c26-20(22-15-4-5-16-17(12-15)28-10-9-27-16)24-21(7-2-1-3-8-21)19-23-18(25-29-19)14-6-11-30-13-14/h4-6,11-13H,1-3,7-10H2,(H2,22,24,26)
• InChI Key: YTEUZEBIWIDGKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CSC=C3)NC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

The compound contains several structural components including a 2,3-dihydro-1,4-benzodioxin ring, a thiophene ring, a 1,2,4-oxadiazole ring, and a cyclohexyl ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring, possibly through a cyclization reaction, and the coupling of this with the 2,3-dihydro-1,4-benzodioxin and thiophene rings.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The 2,3-dihydro-1,4-benzodioxin ring system is a type of oxygen-containing heterocycle, while the 1,2,4-oxadiazole and thiophene rings are nitrogen- and sulfur-containing heterocycles, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating and withdrawing properties of the different rings. For example, the thiophene ring is electron-rich and could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple heterocyclic rings could impact its solubility, stability, and reactivity.

Scientific Research Applications

Antibacterial Activity

• Research has shown that this compound possesses antibacterial properties. . Further investigations into its mechanism of action and potential clinical applications are warranted.

Biofilm Inhibition

• . Biofilms play a crucial role in bacterial persistence and resistance, making this finding relevant for combating infections.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Given the structural complexity of the molecule, it could potentially interact with multiple targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity.